Cas no 139-13-9 (Nitrilotriacetic acid)

• Product name: Nitrilotriacetic acid
• CAS No: 139-13-9
• MF: C₆H₉NO₆
• MW: 191.1388
• MDL: MFCD00004287
• CID: 36417
• PubChem ID: 8758

Nitrilotriacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2',2''-Nitrilotriacetic acid
• ALPHA,ALPHA',ALPHA''-TRIMETHYLAMINETRICARBOXYLIC ACID
• AMINOTRIACETIC ACID
• COMPLEXONE I
• COMPLEXONE L(R)
• IDRANAL(R)
• IMINOTRIACETIC ACID
• N,N-BIS(CARBOXYMETHYL)GLYCINE
• NTA
• TIMTEC-BB SBB006593
• TITRIPLEX(R) I
• TRIGLYCINE
• TRIGLYCOLLAMIC ACID
• TRILON A
• TRIMETHYLAMINE-A,A',A''-TRICARBOXYLIC ACID
• TRIMETHYLAMINE-ALPHA,ALPHA',ALPHA''-TRICARBOXYLIC ACID
• TRIS(CARBOXYMETHYL)AMINE
• ai3-52483
• chel300
• Nitrilotriacetic acid
• Nitrilotriacetic Aci
• Nitrilotriacetic Acid (NTA)
• combretastatin A2
• Complexon I
• N,N-Bis(carboxymethyl)glycine,NTA,Tris(carboxymethyl)amine
• Prochlorperazin
• prochlorperazine Maleate
• Prochlorperazinemaleat
• Noname
• Trilone A
• idranal i
• nci-c02766
• komplexoni
• complexoni
• Nitrilotriacetate
• Titriplex I
• Komplexon I
• Versene NTA acid
• Nitrilotriessigsaeure
• Hampshire NTA acid
• Nitriloacetate
• 2-[bis(carboxymethyl)amino]acetic acid
• Glycine, N,N-bis(carboxymethyl)-
• Tri(carboxymethyl)amine
• Acetic acid, nitrilotri-
• CHEL 300
• Nitrilo-2,2',2''-triacetic acid
• Nitrilotriacetic

• MDL： MFCD00004287
• Inchi： 1S/C6H9NO6/c8-4(9)1-7(2-5(10)11)3-6(12)13/h1-3H2,(H,8,9)(H,10,11)(H,12,13)
• InChI Key： MGFYIUFZLHCRTH-UHFFFAOYSA-N
• SMILES： O([H])C(C([H])([H])N(C([H])([H])C(=O)O[H])C([H])([H])C(=O)O[H])=O
• BRN： 1710776

Computed Properties

• Exact Mass: 191.04300
• Monoisotopic Mass: 191.042987
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -3.2

Experimental Properties

• Color/Form: White diamond crystals.
• Density: 1.5784 (rough estimate)
• Melting Point: 245 °C (dec.) (lit.)
• Boiling Point: 326.86°C (rough estimate)
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Refractive Index: 1.4860 (estimate)
• Solubility: 0.1 M NaOH: 0.1 M at 20 °C, clear, colorless
• Water Partition Coefficient: Insoluble< 0.01 g/100 ml at 23 º C
• PSA: 115.14000
• LogP: -1.45780
• Merck: 6579
• pka: 3.03, 3.07, 10.70(at 20℃)
• Sensitiveness: Sensitive to humidity
• Solubility: Slightly soluble in hot water, soluble in ammonia water and sodium hydroxide solution. At 22.5 ℃, 1.28g of aminotriacetic acid can be dissolved in 1L of water, and the pH value of saturated aqueous solution is 2.3. Insoluble in most organic solutions.

Nitrilotriacetic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H319,H351
• Warning Statement： P281,P305+P351+P338
• Hazardous Material transportation number：2811
• WGK Germany：2
• Hazard Category Code： 36-40
• Safety Instruction： S26-S36/37-S45-S36/37/39
• FLUKA BRAND F CODES：21
• RTECS：AJ0175000
• Hazardous Material Identification：
• Safety Term：8
• Hazard Level：8
• PackingGroup：III
• HazardClass：8
• TSCA：Yes
• Packing Group：II
• Risk Phrases：R22; R36/37/38; R40
• Packing Group：II
• Storage Condition：Store in cold storage.

Nitrilotriacetic acid Customs Data

• HS CODE：29224995
• Customs Data：

  China Customs Code:

  2921199090

  Overview:

  2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives